1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol

• Molecular Formula: C21H22FNO
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 1-(3-fluorophenyl)-1-phenyl-4-piperidin-1-ylbut-2-yn-1-ol
• InChI: InChI=1S/C21H22FNO/c22-20-12-7-11-19(17-20)21(24,18-9-3-1-4-10-18)13-8-16-23-14-5-2-6-15-23/h1,3-4,7,9-12,17,24H,2,5-6,14-16H2
• InChI Key: OJRQBSNCRLEJGU-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)CC#CC(C2=CC=CC=C2)(C3=CC(=CC=C3)F)O

Description

1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol, also known as FPPP, is a chemical compound that belongs to the family of phenylbutanoids. It is a synthetic compound that has been extensively researched for its potential medicinal properties. FPPP is known to have a variety of biochemical and physiological effects, which make it an interesting subject for scientific research.

Mechanism of Action

The exact mechanism of action of 1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol is not fully understood. It is believed to act on the GABAergic system, which is involved in the regulation of anxiety and other neurological functions. 1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol has been shown to enhance the activity of GABA receptors, which may contribute to its anxiolytic and sedative effects.
Biochemical and Physiological Effects:
1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol has a variety of biochemical and physiological effects. It has been shown to have analgesic, anxiolytic, and sedative effects, as well as neuroprotective properties. 1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol in lab experiments is that it has been extensively studied, and its effects on the central nervous system are well understood. However, 1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol is a synthetic compound, which may limit its usefulness in some experiments. Additionally, the potential side effects of 1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol are not fully understood, which may make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol. One area of interest is the potential use of 1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol in the treatment of Parkinson's disease. 1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol has been shown to have neuroprotective properties, which may make it useful in the treatment of this disease. Another area of interest is the potential use of 1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol in the treatment of anxiety disorders. 1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol has been shown to have anxiolytic effects, which may make it useful in the treatment of these disorders. Additionally, further research is needed to fully understand the potential side effects of 1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol, which may impact its use in clinical settings.

Synthesis Methods

The synthesis of 1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol involves several chemical reactions. The starting material for the synthesis is 3-fluorophenylacetylene, which is reacted with benzaldehyde to form 1-(3-fluorophenyl)-1-phenyl-2-propyn-1-ol. This compound is then reacted with piperidine to form 1-(3-fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol, which is the final product.

Scientific Research Applications

1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol has been extensively studied for its potential medicinal properties. It has been shown to have a variety of effects on the central nervous system, including analgesic, anxiolytic, and sedative effects. 1-(3-Fluorophenyl)-1-phenyl-4-(1-piperidinyl)-2-butyn-1-ol has also been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to have neuroprotective properties.